Cas no 30044-61-2 (Boc-Cys(stbu)-OH)

• Product Name: Boc-Cys(stbu)-OH
• CAS No: 30044-61-2
• MF: C₁₂H₂₃NO₄S₂
• MW: 309.445321321487
• MDL: MFCD00084687
• CID: 317348
• PubChem ID: 24849371
• Update Time: 2025-04-19

Boc-Cys(stbu)-OH Chemical and Physical Properties

Names and Identifiers

• L-Alanine,N-[(1,1-dimethylethoxy)carbonyl]-3-[(1,1-dimethylethyl)dithio]-
• Boc-Cys(StBu)-OH
• boc-S-tert-butylmercapto-L-cysteine
• Boc-S-tert-butylthio-L-cysteine
• Boc-[S-(tert-butylmercapto)]-L-cysteine
• Boc-Cys(StBu)
• BOC-S-T-BUTYLTHIO-L-CYSTEINE
• N-(TERT-BUTOXYCARBONYL)-L-CYSTINE
• N-(tert-butoxycarbonyl)-S-(tert-butylthio)cysteine
• N-(tert-butoxycarbonyl)-S-tert-butylmercapto-L-cysteine
• N-[(1,1-dimethylethoxy)carbonyl]-3-[(1,1-dimethylethyl)dithio]-L-alanine
• N-[(tert-Butoxy)carbonyl]-3-[(tert-butyl)dithio]-L-alanine
• Boc-Cys(StBu)-OH (Boc-L-Cys(StBu)-OH)
• AKOS024373593
• W-106962
• SCHEMBL1939718
• (2R)-3-(tert-butyldisulfanyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• 30044-61-2
• PPQRALRLGBAWHD-QMMMGPOBSA-N
• AMY22132
• A876324
• AS-73037
• (R)-2-((tert-Butoxycarbonyl)amino)-3-(tert-butyldisulfanyl)propanoic acid
• MFCD00084687
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(tert-butyldisulfanyl)propanoic acid
• Boc-L-Cys(StBu)-OH
• Boc-Cys(StBu)-OH, >=99.0% (TLC)
• NS00050989
• F20503
• (R)-2-(Boc-amino)-3-(tert-butyldisulfanyl)propanoic acid
• (2R)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-(TERT-BUTYLDISULFANYL)PROPANOIC ACID
• Boc-Cys(stbu)-OH

• MDL： MFCD00084687
• Inchi： 1S/C12H23NO4S2/c1-11(2,3)17-10(16)13-8(9(14)15)7-18-19-12(4,5)6/h8H,7H2,1-6H3,(H,13,16)(H,14,15)/t8-/m0/s1
• InChI Key： PPQRALRLGBAWHD-QMMMGPOBSA-N
• SMILES： S(C(C)(C)C)SC[C@@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 309.10700
• Monoisotopic Mass: 309.10685056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6

Experimental Properties

• Color/Form: Beige powder
• Melting Point: 117-119 °C
• PSA: 126.23000
• LogP: 3.53510
• Solubility: Not available
• Optical Activity: [α]20/D −153±3°, c = 2% in methanol

Boc-Cys(stbu)-OH Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25

Related Categories

• Other Chemical Reagents